4-(4-isopropylbenzyl)thiomorpholine
Description
4-(4-Isopropylbenzyl)thiomorpholine is a thiomorpholine derivative featuring a six-membered ring containing one sulfur and one nitrogen atom, substituted at the nitrogen with a 4-isopropylbenzyl group. For instance, 4-(4-nitrophenyl)thiomorpholine is a precursor for antimycobacterial and antidiabetic agents , while 4-(4-chlorobenzyl)thiomorpholine (CAS 17494-26-7) is a commercial intermediate .
Properties
IUPAC Name |
4-[(4-propan-2-ylphenyl)methyl]thiomorpholine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NS/c1-12(2)14-5-3-13(4-6-14)11-15-7-9-16-10-8-15/h3-6,12H,7-11H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMRDFYAADUYWGG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CN2CCSCC2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.39 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
1.1 [ug/mL] (The mean of the results at pH 7.4) | |
| Record name | SID47198017 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Comparison with Similar Compounds
Comparison with Structural Analogues
Substituent Effects on Benzyl-Thiomorpholine Derivatives
The benzyl group’s substituent significantly impacts electronic, steric, and biological properties. Key comparisons include:
*Estimated based on molecular formula (C₁₄H₂₁NS).
The nitro group in 4-(4-nitrophenyl)thiomorpholine enables hydrogen bonding and stacking interactions in crystals, which are absent in morpholine analogs . The isopropyl group, being bulkier and more lipophilic, may hinder crystallization but improve membrane permeability in bioactive contexts.
Heterocyclic Ring Modifications: Thiomorpholine vs. Morpholine
Replacing oxygen (morpholine) with sulfur (thiomorpholine) alters electronic and structural properties:
Morpholine analogs, however, exhibit stronger Gram-positive antibacterial effects .
Physicochemical and Structural Analysis
- Crystallography : 4-(4-Nitrophenyl)thiomorpholine adopts a chair conformation with axial aryl groups, stabilized by C–H···O bonds . Morpholine analogs lack sulfur’s polarizability, leading to less cohesive crystal packing .
- Hirshfeld Surface Analysis : Thiomorpholine derivatives exhibit higher sulfur-mediated van der Waals interactions compared to morpholines .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
